Cas no 380476-62-0 (3-(3-Chloro-4-methoxyphenyl)-2-cyano-N-(2-methoxy-4-nitrophenyl)-2-propenamide)

• Product Name: 3-(3-Chloro-4-methoxyphenyl)-2-cyano-N-(2-methoxy-4-nitrophenyl)-2-propenamide
• CAS No: 380476-62-0
• MF: C₁₈H₁₄ClN₃O₅
• MW: 387.773863315582
• CID: 5446270
• PubChem ID: 5293267
• Update Time: 2025-05-21

3-(3-Chloro-4-methoxyphenyl)-2-cyano-N-(2-methoxy-4-nitrophenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 380476-62-0
• (2E)-3-(3-chloro-4-methoxyphenyl)-2-cyano-N-(2-methoxy-4-nitrophenyl)prop-2-enamide
• (E)-3-(3-chloro-4-methoxyphenyl)-2-cyano-N-(2-methoxy-4-nitrophenyl)prop-2-enamide
• 3-(3-chloro-4-methoxyphenyl)-2-cyano-N-(2-methoxy-4-nitrophenyl)prop-2-enamide
• STK522804
• Z56832614
• EN300-26479027
• AKOS001009638
• 3-(3-Chloro-4-methoxyphenyl)-2-cyano-N-(2-methoxy-4-nitrophenyl)-2-propenamide

• Inchi： 1S/C18H14ClN3O5/c1-26-16-6-3-11(8-14(16)19)7-12(10-20)18(23)21-15-5-4-13(22(24)25)9-17(15)27-2/h3-9H,1-2H3,(H,21,23)
• InChI Key： UPHUCHBORZXSJV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1OC)(=O)C(C#N)=CC1=CC=C(OC)C(Cl)=C1

Computed Properties

• Exact Mass: 387.0621982g/mol
• Monoisotopic Mass: 387.0621982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.421±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 657.7±55.0 °C(Predicted)
• pka: 9.01±0.70(Predicted)

Additional information on 3-(3-Chloro-4-methoxyphenyl)-2-cyano-N-(2-methoxy-4-nitrophenyl)-2-propenamide

3-(3-Chloro-4-methoxyphenyl)-2-cyano-N-(2-methoxy-4-nitrophenyl)-2-propenamide

The compound with CAS No. 380476-62-0, known as 3-(3-Chloro-4-methoxyphenyl)-2-cyano-N-(2-methoxy-4-nitrophenyl)-2-propenamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and material science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials.

Structural Overview: The molecule consists of a central 2-propenamide backbone, which is substituted at the 3-position with a 3-chloro-4-methoxyphenyl group and at the N-position with a 2-methoxy-4-nitrophenyl group. The presence of multiple functional groups, including the cyano (-CN), methoxy (-OCH₃), and nitro (-NO₂) groups, contributes to its diverse chemical reactivity and biological activity. These groups also play a crucial role in modulating the molecule's physical properties, such as solubility, stability, and bioavailability.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting group strategies. The synthesis typically involves the condensation of an appropriate amide precursor with the substituted phenyl groups under controlled conditions. Modern analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to confirm the molecular structure and purity. X-ray crystallography has also been utilized to determine the three-dimensional arrangement of atoms in the crystalline state, providing insights into its packing efficiency and intermolecular interactions.

Biological Activity: The compound exhibits notable biological activity in various assays, particularly in the context of enzyme inhibition and receptor binding studies. Recent research has highlighted its potential as a lead compound for developing inhibitors of key enzymes involved in metabolic disorders and neurodegenerative diseases. For instance, studies have shown that the molecule can inhibit the activity of certain kinases, which are critical targets in cancer therapy. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests its potential role in treating conditions such as inflammation and pain.

Material Science Applications: Beyond its biological applications, this compound has shown promise in material science due to its ability to form self-assembled monolayers (SAMs) on various substrates. The cyano group's strong electron-withdrawing nature enhances the molecule's ability to participate in π-π interactions, making it suitable for use in organic electronics and sensors. Recent experiments have demonstrated that films formed by this compound exhibit excellent electrical conductivity and stability under varying environmental conditions.

Environmental Impact: As with any novel chemical entity, understanding its environmental impact is crucial. Preliminary studies indicate that the compound undergoes biodegradation under aerobic conditions, suggesting that it may not pose significant long-term environmental risks. However, further research is required to assess its fate in different ecosystems and potential toxicity to aquatic organisms.

Future Directions: The ongoing research on 3-(3-Chloro-4-methoxyphenyl)-2-cyano-N-(2-methoxy-4-nitrophenyl)-2-propenamide is focused on optimizing its pharmacokinetic properties for therapeutic applications. Efforts are also underway to explore its use in nanotechnology and green chemistry. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new avenues for this versatile compound.